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Compound of Interest

Compound Name:

3,5-

bis(methylsulfonyl)benzenesulfony

l Chloride

Cat. No.: B1271993 Get Quote

A discrepancy has been identified regarding the chemical entity associated with CAS number

849035-99-0. Initial research indicates that this CAS number is assigned to 3,5-
Bis(methylsulfonyl)benzenesulfonyl chloride. However, search results frequently associate

this query with 5-Bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde, which possesses the CAS

number 251300-30-8.

To ensure the delivery of an accurate and relevant in-depth technical guide, we require

clarification from you, the researcher, to identify the correct compound of interest. Below is a

summary of the information gathered for both chemical entities to aid in this clarification.

Compound 1: 3,5-
Bis(methylsulfonyl)benzenesulfonyl chloride

CAS Number: 849035-99-0

Molecular Formula: C8H9ClO6S3[1][2]

Molecular Weight: 332.80 g/mol [2]

IUPAC Name: 3,5-bis(methylsulfonyl)benzenesulfonyl chloride[3]

Primary Application: Appears to be a building block in organic synthesis.[4]
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Compound 2: 5-Bromo-2-hydroxy-3-
(trifluoromethyl)benzaldehyde

CAS Number: 251300-30-8[5]

Molecular Formula: C8H4BrF3O2[5]

Molecular Weight: 269.01 g/mol [5]

Synonyms: 5-Bromo-3-formyl-2-hydroxybenzotrifluoride, 5-Bromo-3-

(trifluoromethyl)salicylaldehyde[5]

Key Features & Applications:

A versatile building block in organic synthesis for creating complex molecules.[5]

Utilized in biological research, including enzyme inhibition studies and protein-ligand

interaction research.[5]

Acts as a precursor for pharmaceutical compounds.[5]

Soluble in organic solvents like ethanol and acetone.[5]

The trifluoromethyl group enhances lipophilicity, while the hydroxyl and aldehyde groups

provide diverse reactivity.[5]

Action Required:

Please review the information above and confirm which of these two compounds is the subject

of your research interest. Once you have clarified the correct chemical entity, we will proceed

with generating a comprehensive technical guide tailored to your specified audience and

requirements. This may include, but is not limited to:

Detailed physicochemical properties

Established synthesis and purification protocols

In-depth discussion of applications and mechanisms of action
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A curated list of reliable suppliers

Relevant experimental workflows and data presentation

We await your confirmation to proceed with the development of a scientifically rigorous and

valuable technical resource.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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